Cas no 1704947-09-0 ((3S)-3-{(benzyloxy)carbonylamino}-3-(2-methylphenyl)propanoic acid)

• Product name: (3S)-3-{(benzyloxy)carbonylamino}-3-(2-methylphenyl)propanoic acid
• CAS No: 1704947-09-0
• MF: C₁₈H₁₉NO₄
• MW: 313.347765207291
• CID: 5220134
• PubChem ID: 92176753

(3S)-3-{(benzyloxy)carbonylamino}-3-(2-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(2-methylphenyl)propanoic acid
• (3S)-3-(2-methylphenyl)-3-(phenylmethoxycarbonylamino)propanoic acid
• Benzenepropanoic acid, 2-methyl-β-[[(phenylmethoxy)carbonyl]amino]-, (βS)-
• (3S)-3-{(benzyloxy)carbonylamino}-3-(2-methylphenyl)propanoic acid

• Inchi： 1S/C18H19NO4/c1-13-7-5-6-10-15(13)16(11-17(20)21)19-18(22)23-12-14-8-3-2-4-9-14/h2-10,16H,11-12H2,1H3,(H,19,22)(H,20,21)/t16-/m0/s1
• InChI Key： XKKSZXVFIURYRQ-INIZCTEOSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@@H](CC(=O)O)C1C=CC=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 393
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids